4-(4-ethylphenyl)-N-1-naphthyl-1,3-thiazol-2-amine hydrobromide

• IUPAC Name: 4-(4-ethylphenyl)-N-naphthalen-1-yl-1,3-thiazol-2-amine;hydrobromide
• InChI: InChI=1S/C21H18N2S.BrH/c1-2-15-10-12-17(13-11-15)20-14-24-21(23-20)22-19-9-5-7-16-6-3-4-8-18(16)19;/h3-14H,2H2,1H3,(H,22,23);1H
• InChI Key: VSOZQQTZKHLTFE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=CSC(=N2)NC3=CC=CC4=CC=CC=C43.Br
• Molecular Formula: C21H19BrN2S
• Molecular Weight: 411.4 g/mol

Description

4-(4-ethylphenyl)-N-1-naphthyl-1,3-thiazol-2-amine hydrobromide, commonly known as EPTZ, is a chemical compound that has been of great interest to scientific researchers due to its potential applications in various fields.

Scientific Research Applications

EPTZ has been extensively studied for its potential applications in various fields of scientific research. One of the primary applications of EPTZ is in the field of neuroscience, where it has been used as a fluorescent probe to visualize and measure the activity of neurons. EPTZ has also been used as a tool in drug discovery, where it has been shown to inhibit the activity of certain enzymes and receptors.

Mechanism of Action

The mechanism of action of EPTZ is not fully understood, but it is believed to act as an allosteric modulator of certain enzymes and receptors. EPTZ has been shown to bind to the active site of these proteins and induce a conformational change, leading to altered activity.
Biochemical and Physiological Effects:
EPTZ has been shown to have a wide range of biochemical and physiological effects. In neuronal cells, EPTZ has been shown to increase intracellular calcium levels and induce the release of neurotransmitters. EPTZ has also been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and monoamine oxidase, which are involved in the breakdown of neurotransmitters.

Advantages and Limitations for Lab Experiments

One of the main advantages of EPTZ is its high fluorescence intensity, which makes it an ideal tool for imaging and measuring neuronal activity. EPTZ is also highly specific, allowing researchers to selectively target certain proteins and enzymes. However, one limitation of EPTZ is its relatively short half-life, which can limit its usefulness in certain experiments.

Future Directions

There are numerous future directions for research on EPTZ. One area of interest is the development of new synthetic methods to produce EPTZ and its derivatives. Additionally, further research is needed to fully understand the mechanism of action of EPTZ and its effects on neuronal activity. EPTZ may also have potential applications in the development of new drugs for the treatment of neurological disorders. Finally, the use of EPTZ in combination with other imaging techniques, such as optogenetics, may provide new insights into the functioning of the brain.

Synthesis Methods

The synthesis of EPTZ involves the reaction of 4-(4-ethylphenyl)-1,3-thiazol-2-amine with 1-naphthyl isothiocyanate in the presence of a base, followed by the addition of hydrobromic acid to form the hydrobromide salt. This method has been reported to yield high purity EPTZ with good yields.